Cas no 688362-59-6 (1-(4-METHYLPHENYL)PROP-2-EN-1-AMINE)

• Product Name: 1-(4-METHYLPHENYL)PROP-2-EN-1-AMINE
• CAS No: 688362-59-6
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• CID: 5580701
• PubChem ID: 12986272
• Update Time: 2023-08-10

1-(4-METHYLPHENYL)PROP-2-EN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-(4-METHYLPHENYL)PROP-2-EN-1-AMINE
• 1-p-tolylprop-2-en-1-amine
• Benzenemethanamine, α-ethenyl-4-methyl-
• N15265
• 688362-59-6
• AKOS006343127

• Inchi： 1S/C10H13N/c1-3-10(11)9-6-4-8(2)5-7-9/h3-7,10H,1,11H2,2H3
• InChI Key： LELXCTMSPSFLDK-UHFFFAOYSA-N
• SMILES： NC(C=C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 147.104799419g/mol
• Monoisotopic Mass: 147.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.952±0.06 g/cm3(Predicted)
• Boiling Point: 243.4±9.0 °C(Predicted)
• pka: 8.70±0.10(Predicted)